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Compound of Interest

Compound Name: 1-Azido-2-iodoethane

Cat. No.: B2735236 Get Quote

An In-depth Technical Guide to the Stability and Storage of 1-Azido-2-iodoethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 1-Azido-2-iodoethane (CAS No. 42059-30-3). Due to the

limited availability of specific experimental data for this compound, this guide also extrapolates

information from related compounds and general chemical principles to provide a thorough

understanding of its handling and storage requirements.

Chemical and Physical Properties
1-Azido-2-iodoethane is a bifunctional organic molecule featuring both an azide and an iodo

group. This combination makes it a versatile synthon in organic chemistry, particularly in the

realm of "click chemistry" and other bioconjugation techniques.[1]
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Property Value Source

CAS Number 42059-30-3 [1][2][3]

Molecular Formula C₂H₄IN₃ [2][3][4]

Molecular Weight 196.98 g/mol [2][3][4]

Boiling Point 68 °C at 20 Torr [3]

Density 1.9154 g/cm³ at 25 °C [3]

Stability and Reactivity
While specific quantitative stability data for 1-Azido-2-iodoethane is not readily available in the

peer-reviewed literature, its chemical structure suggests several key stability considerations.

General Stability: Organic azides are known for their potential instability and can be sensitive to

heat, shock, and friction. The presence of an iodo group, a good leaving group, can influence

the molecule's reactivity. General guidance for similar compounds suggests that it is sensitive

to heat and light.

Reactivity Profile: 1-Azido-2-iodoethane's reactivity is characterized by its two functional

groups:

Azido Group: This group is highly reactive in [3+2] cycloaddition reactions with alkynes, a

cornerstone of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.[1] It

can also be reduced to an amine.

Iodo Group: The carbon-iodine bond is susceptible to nucleophilic substitution, allowing for

the displacement of the iodine by a variety of nucleophiles.[1]

Incompatible Materials: Based on the general reactivity of organic azides and iodoalkanes, the

following materials should be considered incompatible:

Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

Strong Reducing Agents: Can react with the azide group.
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Strong Acids and Bases: May promote decomposition or unwanted reactions.

Heavy Metals and their Salts (e.g., lead, copper, silver, mercury): Organic azides can form

highly explosive heavy metal azides.[5] Care should be taken to avoid contact with these

materials, including metal spatulas and equipment containing these metals.

Recommended Storage Conditions
There are no specific, experimentally validated storage conditions published for 1-Azido-2-
iodoethane. However, based on the properties of analogous compounds and general

laboratory safety for energetic materials, the following storage conditions are recommended:

Parameter Recommendation Rationale

Temperature Store at 2-8°C.

Cool temperatures will

minimize the rate of potential

decomposition.

Light
Store in a dark, light-proof

container.

Many organic iodides and

azides are light-sensitive and

can decompose upon

exposure to light.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

To prevent reaction with

atmospheric moisture or

oxygen.

Container

Use a tightly sealed,

chemically resistant container

(e.g., amber glass vial with a

PTFE-lined cap).

To prevent leakage and

contamination.

Experimental Protocols
Detailed experimental protocols for the stability testing of 1-Azido-2-iodoethane are not

available in the public domain. However, a general workflow for assessing the thermal stability

of a potentially energetic compound is outlined below.

Workflow for Thermal Stability Assessment:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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